Cas no 2580227-91-2 (3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid
• CAS No: 2580227-91-2
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 5660546
• PubChem ID: 165893915
• Update Time: 2025-10-29

3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580227-91-2
• EN300-27722583
• 3-{[(tert-butoxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid
• 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid

• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(21)17-12-10-11(14(19)20)6-7-13(12)18-8-4-5-9-18/h6-7,10H,4-5,8-9H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： RGGYTQZQKVUTSA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)C=CC=1N1CCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid (CAS: 2580227-91-2)

The compound 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid (CAS: 2580227-91-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the pyrrolidine moiety, make it a versatile building block for the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting various disease-relevant pathways.

One of the most promising applications of 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid is in the field of oncology. Recent in vitro and in vivo studies have demonstrated its efficacy as a precursor for the development of kinase inhibitors. These inhibitors have shown potent activity against cancer cell lines, particularly those with dysregulated signaling pathways. The compound's ability to modulate key protein-protein interactions has also been explored, opening new avenues for the treatment of resistant cancers.

In addition to its anticancer potential, 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid has been investigated for its role in neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by targeting specific enzymes involved in the pathogenesis of Alzheimer's and Parkinson's diseases. The Boc-protected amino group and the benzoic acid moiety are believed to contribute to its blood-brain barrier permeability, making it a promising candidate for central nervous system (CNS) drug development.

The synthetic routes for 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid have been optimized in recent years, with researchers achieving higher yields and improved purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process. These advancements have facilitated the large-scale synthesis of the compound, enabling further pharmacological evaluations and preclinical studies.

Despite its promising applications, challenges remain in the development of 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and the incorporation of the compound into drug delivery systems to enhance its therapeutic efficacy.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid (CAS: 2580227-91-2) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are expected to uncover new applications and optimize its pharmacological properties, paving the way for the development of novel treatments for various diseases.